tert-Butyl 6-(3-ethyl-4-hydroxyphenyl)-3-methyl-3,4-dihydropyridine-1(2H)-carboxylate

• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol
• IUPAC Name: tert-butyl 6-(3-ethyl-4-hydroxyphenyl)-3-methyl-3,4-dihydro-2H-pyridine-1-carboxylate
• InChI: InChI=1S/C19H27NO3/c1-6-14-11-15(8-10-17(14)21)16-9-7-13(2)12-20(16)18(22)23-19(3,4)5/h8-11,13,21H,6-7,12H2,1-5H3
• InChI Key: IARCOIUMHSJDLJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C2=CCC(CN2C(=O)OC(C)(C)C)C)O

Description

1,1-Dimethylethyl 6-(3-ethyl-4-hydroxyphenyl)-3,4-dihydro-3-methyl-1(2H)-pyridinecarboxylate is a complex organic compound with a unique structure that combines a pyridine ring with various functional groups

Preparation Methods

The synthesis of 1,1-Dimethylethyl 6-(3-ethyl-4-hydroxyphenyl)-3,4-dihydro-3-methyl-1(2H)-pyridinecarboxylate involves multiple steps, typically starting with the preparation of the pyridine ring followed by the introduction of the ethyl and hydroxyphenyl groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale reactions in controlled environments to maintain consistency and efficiency.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and substitution reagents like halogens. The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the functional groups attached to the pyridine ring.

Scientific Research Applications

1,1-Dimethylethyl 6-(3-ethyl-4-hydroxyphenyl)-3,4-dihydro-3-methyl-1(2H)-pyridinecarboxylate has several applications in scientific research. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be studied for its potential effects on cellular processes. In medicine, researchers are exploring its potential as a therapeutic agent for various diseases. Industrial applications include its use in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways within cells. It may bind to certain receptors or enzymes, altering their activity and leading to changes in cellular function. The exact pathways involved can vary depending on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar compounds to 1,1-Dimethylethyl 6-(3-ethyl-4-hydroxyphenyl)-3,4-dihydro-3-methyl-1(2H)-pyridinecarboxylate include other pyridine derivatives with different functional groups These compounds may have similar chemical properties but differ in their biological activity and potential applications